Cas no 39727-75-8 (3,4,5-Triethoxybenzyl Alcohol)

• Product Name: 3,4,5-Triethoxybenzyl Alcohol
• CAS No: 39727-75-8
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 298314
• PubChem ID: 4532220
• Update Time: 2025-07-23

3,4,5-Triethoxybenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3,4,5-triethoxy-
• (3,4,5-Triethoxyphenyl)methanol
• 3,4,5-Triethoxybenzyl alcohol
• 3,4,5-triethoxyphenylmethanol
• AC1NCDUB
• AC1Q363F
• ACMC-1AGR0
• Benzylalcohol, 3,4,5-triethoxy-
• CTK4I1790
• 3,4,5-Triethoxybenzyl alcohol, 96%
• SCHEMBL13144363
• DTXSID20404001
• AKOS005928049
• 39727-75-8
• 3,4,5-Triethoxybenzyl Alcohol

• Inchi： 1S/C13H20O4/c1-4-15-11-7-10(9-14)8-12(16-5-2)13(11)17-6-3/h7-8,14H,4-6,9H2,1-3H3
• InChI Key： BDLRHPZTSRLNOW-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC(CO)=CC=1OCC)OCC

Computed Properties

• Exact Mass: 240.1362
• Monoisotopic Mass: 240.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 36-39 °C(lit.)
• Boiling Point: 354.2±37.0 °C at 760 mmHg
• Flash Point: 230 °F
• Refractive Index: 1.504
• PSA: 47.92
• LogP: 2.37500
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3,4,5-Triethoxybenzyl Alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3,4,5-Triethoxybenzyl Alcohol

Recent Advances in the Study of 3,4,5-Triethoxybenzyl Alcohol (CAS: 39727-75-8): A Comprehensive Research Brief

3,4,5-Triethoxybenzyl Alcohol (CAS: 39727-75-8) is a chemically modified benzyl alcohol derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its triethoxy substitution pattern, has been explored for its potential applications in drug synthesis, material science, and as a building block for more complex molecules. Recent studies have focused on its synthesis optimization, biological activities, and potential therapeutic applications, making it a compound of interest for researchers in the pharmaceutical and chemical industries.

One of the key areas of research involving 3,4,5-Triethoxybenzyl Alcohol is its role as an intermediate in the synthesis of pharmacologically active compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of novel anti-inflammatory agents. The researchers utilized the compound's benzyl alcohol moiety to introduce functional groups that enhanced the anti-inflammatory properties of the final products. The study reported a significant reduction in pro-inflammatory cytokines in vitro, suggesting potential applications in treating chronic inflammatory diseases.

Another significant advancement is the exploration of 3,4,5-Triethoxybenzyl Alcohol in material science. A recent paper in Advanced Materials (2024) highlighted its use as a precursor for the development of biodegradable polymers. The triethoxy groups were found to improve the solubility and processability of the resulting polymers, making them suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds. The study emphasized the compound's versatility and its potential to contribute to sustainable material development.

In addition to its synthetic applications, 3,4,5-Triethoxybenzyl Alcohol has been investigated for its intrinsic biological activities. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2023) explored its antioxidant properties. The compound exhibited strong free radical scavenging activity, comparable to known antioxidants like ascorbic acid. This finding opens up possibilities for its use in formulations aimed at oxidative stress-related conditions, such as neurodegenerative diseases and aging.

Despite these promising developments, challenges remain in the large-scale production and application of 3,4,5-Triethoxybenzyl Alcohol. Issues such as yield optimization, purification methods, and stability under various conditions are areas of ongoing research. A recent review in Chemical Reviews (2024) summarized the current state of knowledge and identified gaps that need to be addressed to fully harness the compound's potential. The review called for more interdisciplinary collaboration to accelerate progress in this field.

In conclusion, 3,4,5-Triethoxybenzyl Alcohol (CAS: 39727-75-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug synthesis to material science, with ongoing studies uncovering new potentials and challenges. As research continues, this compound is likely to play an increasingly important role in the development of novel therapeutics and materials, highlighting the need for further investigation and innovation.